5-((4-Benzylpiperazin-1-yl)(4-ethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(4-ethoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H29N5O2S/c1-3-32-21-11-9-20(10-12-21)22(23-24(31)30-25(33-23)26-18(2)27-30)29-15-13-28(14-16-29)17-19-7-5-4-6-8-19/h4-12,22,31H,3,13-17H2,1-2H3
• InChI Key: SLFSTJCUKKQQQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C2=C(N3C(=NC(=N3)C)S2)O)N4CCN(CC4)CC5=CC=CC=C5
• Molecular Formula: C25H29N5O2S
• Molecular Weight: 463.6 g/mol

Description

5-((4-Benzylpiperazin-1-yl)(4-ethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H29N5O2S and its molecular weight is 463.6. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Research has shown that derivatives of 1,2,4-triazole, which include compounds similar to the one , exhibit significant antimicrobial activities. For instance, Bektaş et al. (2007) synthesized 1,2,4-triazole derivatives and found them to have good or moderate activities against test microorganisms (Bektaş et al., 2007).

Biological Properties and Potential Therapeutic Applications

• A study by Gevorgyan et al. (2017) synthesized derivatives of benzylpiperazine and found that some possess anti-inflammatory, analgesic, and peripheral N-cholinolytic properties (Gevorgyan et al., 2017).

Synthesis and Evaluation for Inotropic Activity

• In the context of heart health, Wu et al. (2013) synthesized triazolo and tetrazolo phthalazine derivatives bearing substituted benzylpiperazine moieties and evaluated them for positive inotropic activity (Wu et al., 2013).

Role in Serotonin Receptor Affinity

• Łażewska et al. (2019) designed a series of compounds to evaluate the role of a linker between the triazine moiety and an aromatic substituent for the human serotonin 5-HT6 receptor affinity. This study helps in understanding the interaction of similar compounds with serotonin receptors (Łażewska et al., 2019).

Antituberculosis Activity

• Foks et al. (2004) investigated the synthesis of phenylpiperazine derivatives, exploring their potential as tuberculostatic agents (Foks et al., 2004).